Cas no 1047683-53-3 (3-[(3-chloro-4-methylphenyl)carbamoyl]-2-{[3-(propan-2-yloxy)propyl]amino}propanoic acid)

• Product Name: 3-[(3-chloro-4-methylphenyl)carbamoyl]-2-{[3-(propan-2-yloxy)propyl]amino}propanoic acid
• CAS No: 1047683-53-3
• MF: C₁₇H₂₅ClN₂O₄
• MW: 356.844403982162
• CID: 5471851
• Update Time: 2025-06-07

3-[(3-chloro-4-methylphenyl)carbamoyl]-2-{[3-(propan-2-yloxy)propyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Asparagine, N-(3-chloro-4-methylphenyl)-N2-[3-(1-methylethoxy)propyl]-
• 3-[(3-chloro-4-methylphenyl)carbamoyl]-2-{[3-(propan-2-yloxy)propyl]amino}propanoic acid

• Inchi： 1S/C17H25ClN2O4/c1-11(2)24-8-4-7-20(15(17(22)23)10-16(19)21)13-6-5-12(3)14(18)9-13/h5-6,9,11,15H,4,7-8,10H2,1-3H3,(H2,19,21)(H,22,23)/t15-/m0/s1
• InChI Key： FMEDWIQPKXVGHT-HNNXBMFYSA-N
• SMILES： C(O)(=O)[C@H](CC(N)=O)N(C1=CC=C(C)C(Cl)=C1)CCCOC(C)C

Additional information on 3-[(3-chloro-4-methylphenyl)carbamoyl]-2-{[3-(propan-2-yloxy)propyl]amino}propanoic acid

Introduction to 3-[(3-chloro-4-methylphenyl)carbamoyl]-2-{[3-(propan-2-yloxy)propyl]amino}propanoic Acid (CAS No. 1047683-53-3)

3-[(3-chloro-4-methylphenyl)carbamoyl]-2-{[3-(propan-2-yloxy)propyl]amino}propanoic acid, identified by its CAS number 1047683-53-3, is a complex organic compound with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a subject of interest for scientists exploring novel therapeutic agents. The presence of multiple functional groups, including a carbamoyl group and an aminoalkyl chain, suggests diverse biological activities that warrant further investigation.

The molecular structure of 3-[(3-chloro-4-methylphenyl)carbamoyl]-2-{[3-(propan-2-yloxy)propyl]amino}propanoic acid consists of a benzene ring substituted with chlorine and methyl groups, connected to a carbamoyl moiety. This aromatic core is further linked to an aliphatic chain featuring an amino group and an ethoxy-substituted propyl segment. Such structural motifs are often associated with compounds that interact with biological targets in intricate ways, potentially modulating various cellular processes.

In recent years, there has been growing interest in the development of molecules that can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The structural features of 3-[(3-chloro-4-methylphenyl)carbamoyl]-2-{[3-(propan-2-yloxy)propyl]amino}propanoic acid suggest that it may interact with receptors or enzymes involved in these pathways. For instance, the presence of a carbamoyl group can influence the compound's ability to cross the blood-brain barrier, while the aminoalkyl chain may enhance its binding affinity to specific protein targets.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. The combination of a chlorinated aromatic ring and an extended aliphatic chain provides a scaffold that can be modified to optimize pharmacokinetic and pharmacodynamic properties. Researchers have been exploring similar molecular architectures in their quest to develop treatments for neurological disorders, such as depression, anxiety, and Parkinson's disease. The< strong> 3-chloro-4-methylphenyl moiety, in particular, has been identified as a key pharmacophore in several successful drugs, lending credibility to the hypothesis that derivatives of this compound could exhibit therapeutic efficacy.

The< strong> [3-(propan-2-yloxy)propyl]amino group adds another layer of complexity to the molecule, potentially influencing its solubility and metabolic stability. This segment could serve as a linker between different pharmacophoric units, allowing for fine-tuning of biological activity. In drug design, such flexible chains are often employed to optimize receptor binding while minimizing off-target effects. The propan-2-yloxy substitution introduces a hydrophilic character to the molecule, which could enhance its bioavailability and reduce toxicity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-[(3-chloro-4-methylphenyl)carbamoyl]-2-{[3-(propan-2-yloxy)propyl]amino}propanoic acid with greater accuracy. Molecular docking studies have shown that this compound can interact with various proteins involved in neurotransmitter signaling. For example, simulations suggest that it may bind to serotonin receptors (5-HT1A and 5-HT2A), which are implicated in mood regulation and cognitive function. These findings align with experimental observations from related compounds and highlight the potential therapeutic applications of this molecule.

In addition to its neurological potential, 3-[(3-chloro-4-methylphenyl)carbamoyl]-2-{[3-(propan-2-yloxy)propyl]amino}propanoic acid has also been investigated for its anti-inflammatory properties. The carbamoyl group is known to be present in several known anti-inflammatory agents, suggesting that this moiety could contribute to the compound's ability to modulate inflammatory responses. Furthermore, the presence of an amino group provides a site for interaction with enzymes such as cyclooxygenases (COX), which play a crucial role in inflammation pathways.

The synthesis of< strong > 1047683-53-3 presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning to ensure high yield and purity. However, the availability of commercially synthesized analogs has facilitated rapid screening and optimization efforts. Advances in synthetic methodologies have made it possible to introduce modifications at specific positions within the molecule without compromising overall integrity. This flexibility is essential for developing derivatives with enhanced biological activity or improved pharmacokinetic profiles.

The< strong > [3-(propan-2-yloxy)propyl]amino segment also opens up possibilities for conjugation with other biomolecules or drug delivery systems. For instance, this group could be used to link the compound to nanoparticles or antibodies for targeted drug delivery applications. Such strategies have shown promise in clinical trials for treating various diseases by improving drug localization and reducing systemic side effects.

Ethical considerations are paramount when conducting research involving pharmaceutical compounds like 1047683-53-3. Responsible innovation requires thorough evaluation of potential risks and benefits before advancing into human trials. Preclinical studies are essential to assess toxicity profiles and identify any adverse effects associated with exposure to high doses or prolonged treatment periods. These studies provide critical data for regulatory agencies responsible for approving new drugs on the market.

The future directions for research on 1047683-53-3 include exploring its interactions with additional biological targets beyond neurotransmitter systems.
Investigating its potential as an antagonist or agonist at various receptors could uncover novel therapeutic applications.
Additionally,
studying how modifications at different positions within its structure influence biological activity will provide valuable insights into drug design principles applicable across multiple therapeutic areas.